Cas no 117318-91-9 (2-Propenoic acid,2-methyl-, 6-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]hexyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 6-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]hexyl ester
• CAS No: 117318-91-9
• MF: C₂₃H₂₅NO₃
• MW: 363.449506521225
• CID: 207669
• PubChem ID: 24881220
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 6-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]hexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 6-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]hexyl ester
• 6-(4-(4'-CYANOPHENYL)PHENOXY)HEXYL METH&
• 6-[4-(4-cyanophenyl)phenoxy]hexyl 2-methylprop-2-enoate
• 6-(4-(4-CYANOPHENYL)PHENOXY)HEXYL METHA&
• 6-((4'-Cyano-[1,1'-biphenyl]-4-yl)oxy)hexyl methacrylate
• 6-[4-(4-Cyanophenyl)phenoxy]hexyl methacrylate, 96%
• DTXSID10401180
• 117318-91-9
• SCHEMBL953146
• 6-(4-(4'-cyanophenyl)phenoxy)hexyl methacrylate
• 6-((4'-Cyano-[1,1'-biphenyl]-4-yl)oxy)hexylmethacrylate
• 6-[4-(4-Cyanophenyl)phenoxy]hexyl methacrylate

• MDL： MFCD04039977
• Inchi： 1S/C23H25NO3/c1-18(2)23(25)27-16-6-4-3-5-15-26-22-13-11-21(12-14-22)20-9-7-19(17-24)8-10-20/h7-14H,1,3-6,15-16H2,2H3
• InChI Key： JJJGWRPDCQICFP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC(C#N)=CC=2)=CC=1)CCCCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 363.18344366g/mol
• Monoisotopic Mass: 363.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 73-76 °C (lit.)
• Solubility: Not determined

2-Propenoic acid,2-methyl-, 6-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]hexyl ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H314-H332
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21-25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21
• Safety Term：S26-36/37/39-45